Cas no 15599-52-7 (5,7-Dibromo-2-methyl-8-quinolinol)

5,7-Dibromo-2-methyl-8-quinolinol structure
15599-52-7 structure
Product Name:5,7-Dibromo-2-methyl-8-quinolinol
CAS No:15599-52-7
MF:C10H7Br2NO
MW:316.976680994034
MDL:MFCD00023983
CID:147876
PubChem ID:65620
Update Time:2025-04-19

5,7-Dibromo-2-methyl-8-quinolinol Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol,5,7-dibromo-2-methyl-
    • 5,7-dibromo-2-methylquinolin-8-ol
    • 5,7-DIBROMO-8-HYDROXYQUINALDINE
    • 5,7-Dibrom-2-methyl-chinolin-8-ol
    • 5,7-dibromo-2-methyl-8-hydroxyquinoline
    • 5,7-Dibromo-2-methyl-8-quinolinol
    • 5,7-dibromo-2-methyl-quinolin-8-ol
    • 5,7-dibromo-8-hydroxy-2-methylquinoline
    • Broquinaldol
    • DTXCID7026235
    • 8-Quinolinol, 5,7-dibromo-2-methyl-
    • 5,7-Bibromo-2-methylquinolin-8-ol
    • Broquinaldolum [INN-Latin]
    • NCGC00160566-01
    • CHEMBL1394319
    • Q27260888
    • CS-0215551
    • CAS-15599-52-7
    • NSC-85838
    • Tox21_111904_1
    • Broquinaldolum [Latin]
    • UNII-519JDS089K
    • SB72539
    • 5,7-Dibromo-2-methyl-8-quinolinol, 97%
    • Brochinaldol
    • EINECS 239-680-0
    • DTXSID9046235
    • Tox21_111904
    • Broquinaldol [INN]
    • J-650347
    • FT-0705200
    • NCIOpen2_009486
    • 519JDS089K
    • BNACJQWJZKPAPV-UHFFFAOYSA-N
    • EN300-25999819
    • SCHEMBL2110667
    • AKOS003391968
    • A50895
    • NSC 85838
    • NSC85838
    • MFCD00023983
    • 5,7-Dibrom-2-methyl-8-chinolinol
    • BROQUINALDOL [WHO-DD]
    • NS00001074
    • Broquinaldolum
    • 8-Quinolinol,7-dibromo-2-methyl-
    • 15599-52-7
    • NCGC00160566-02
    • Z1269184261
    • DB-030213
    • MDL: MFCD00023983
    • Inchi: 1S/C10H7Br2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
    • InChI Key: BNACJQWJZKPAPV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C2C1=CC=C(C)N=2)O)Br

Computed Properties

  • Exact Mass: 314.88900
  • Monoisotopic Mass: 314.889439
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.934
  • Melting Point: 126-130 °C(lit.)
  • Boiling Point: 367.4 °C at 760 mmHg
  • Flash Point: 176 °C
  • Refractive Index: 1.713
  • PSA: 33.12000
  • LogP: 3.77380

5,7-Dibromo-2-methyl-8-quinolinol Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

5,7-Dibromo-2-methyl-8-quinolinol Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dibromo-2-methyl-8-quinolinol Pricemore >>

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abcr
AB542973-250 mg
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€450.50 2022-07-28
abcr
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